Cas no 31301-50-5 (4-Bromo-3-methyl-5-phenylisoxazole)

• Product Name: 4-Bromo-3-methyl-5-phenylisoxazole
• CAS No: 31301-50-5
• MF: C₁₀H₈BrNO
• MW: 238.08062171936
• CID: 1083885
• PubChem ID: 12637255
• Update Time: 2025-10-11

4-Bromo-3-methyl-5-phenylisoxazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-methyl-5-phenylisoxazole
• 4-Bromo-3-methyl-5-phenyl-1,2-oxazole
• CRZPMYDRPGDHQX-UHFFFAOYSA-N
• 4-Bromo-3-methyl-5-phenyl isoxazole
• A875961
• SCHEMBL3925819
• DB-253128
• DTXSID00505222
• 31301-50-5

• MDL： MFCD20528014
• Inchi： 1S/C10H8BrNO/c1-7-9(11)10(13-12-7)8-5-3-2-4-6-8/h2-6H,1H3
• InChI Key： CRZPMYDRPGDHQX-UHFFFAOYSA-N
• SMILES： BrC1C(C)=NOC=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 236.97894
• Monoisotopic Mass: 236.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03

Additional information on 4-Bromo-3-methyl-5-phenylisoxazole

Comprehensive Overview of 4-Bromo-3-methyl-5-phenylisoxazole (CAS No. 31301-50-5): Properties, Applications, and Industry Insights

4-Bromo-3-methyl-5-phenylisoxazole (CAS No. 31301-50-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This isoxazole derivative features a unique molecular structure combining a bromine substituent, methyl group, and phenyl ring, making it a versatile intermediate for synthesizing bioactive molecules. With growing interest in small molecule drug discovery and crop protection agents, this compound's relevance continues to expand across multiple scientific disciplines.

The compound's molecular formula C10H8BrNO and molecular weight 238.08 g/mol position it as a valuable building block in medicinal chemistry. Researchers particularly value its isoxazole core structure, which is known to impart metabolic stability and target-binding capabilities in drug candidates. Recent literature highlights its utility in developing kinase inhibitors and anti-inflammatory agents, aligning with current trends in personalized medicine and targeted therapies.

From a synthetic chemistry perspective, 4-Bromo-3-methyl-5-phenylisoxazole serves as a crucial intermediate for cross-coupling reactions, particularly Suzuki-Miyaura and Buchwald-Hartwig couplings. Its bromine atom provides an excellent handle for palladium-catalyzed transformations, enabling efficient construction of complex molecular architectures. This property makes it particularly valuable in high-throughput screening libraries and fragment-based drug design approaches that dominate modern pharmaceutical R&D.

The compound's physicochemical properties include a melting point range of 98-102°C and moderate solubility in common organic solvents like dichloromethane, ethyl acetate, and dimethyl sulfoxide. These characteristics facilitate its handling in laboratory settings and industrial-scale processes. Stability studies indicate good compatibility with standard air-sensitive reaction conditions, though recommended storage under inert atmosphere at 2-8°C for long-term preservation.

In material science applications, 31301-50-5 has shown promise as a precursor for organic electronic materials. Its conjugated system and robust heterocyclic core make it suitable for developing organic semiconductors and light-emitting diodes (OLEDs). This aligns with the booming demand for flexible electronics and energy-efficient displays, addressing current market needs for sustainable technologies.

Quality control parameters for 4-Bromo-3-methyl-5-phenylisoxazole typically require HPLC purity ≥98% with stringent limits on heavy metal content and residual solvents. Advanced analytical techniques like LC-MS and NMR spectroscopy are employed for structural verification. The compound's chromatographic behavior has been well-characterized, with established methods for impurity profiling in compliance with ICH guidelines.

Recent patent literature reveals innovative applications of this isoxazole derivative in bioconjugation chemistry and proteolysis-targeting chimeras (PROTACs). Its ability to serve as a bioorthogonal handle has enabled novel approaches in chemical biology and target identification. These cutting-edge applications position CAS 31301-50-5 at the forefront of drug discovery technologies that are revolutionizing therapeutic development.

From an industrial perspective, manufacturers have optimized large-scale synthesis routes for 4-Bromo-3-methyl-5-phenylisoxazole using atom-efficient methodologies and green chemistry principles. Process innovations have focused on reducing organic waste generation and improving energy efficiency, responding to the pharmaceutical industry's sustainability initiatives. These advancements support the compound's availability at kilogram-scale quantities with consistent quality.

The global market for isoxazole-based compounds shows steady growth, driven by increasing R&D investments in oncology therapeutics and CNS disorders. Market analysts project particular demand for brominated heterocycles like 31301-50-5 due to their versatility in structure-activity relationship studies. Custom synthesis services and building block libraries frequently include this compound to support drug discovery pipelines worldwide.

Safety assessments indicate that 4-Bromo-3-methyl-5-phenylisoxazole requires standard laboratory precautions including personal protective equipment and adequate ventilation. While not classified as highly hazardous, proper handling procedures should be followed per GHS guidelines. Material Safety Data Sheets provide comprehensive guidance on spill management and first aid measures, ensuring safe utilization across research and industrial settings.

Emerging research directions explore the compound's potential in catalysis and supramolecular chemistry. Its ability to coordinate with transition metals has enabled novel ligand designs for asymmetric synthesis. Additionally, the π-stacking capability of its phenyl ring facilitates development of molecular recognition systems, opening possibilities in sensor technologies and smart materials.

For researchers sourcing CAS 31301-50-5, verification of supplier credentials and certificates of analysis is recommended. Reputable suppliers typically provide batch-specific characterization data including 1H/13C NMR spectra and mass spectrometry results. Some vendors offer customized derivatization services or isotope-labeled versions to support specialized research applications.

In conclusion, 4-Bromo-3-methyl-5-phenylisoxazole represents a multifaceted chemical tool with expanding applications across life sciences and advanced materials. Its balanced properties as a synthetic intermediate, combined with emerging roles in cutting-edge technologies, ensure its continued importance in scientific innovation. As research trends evolve toward precision medicine and sustainable chemistry, this compound's unique characteristics position it as a valuable asset for addressing contemporary scientific challenges.